89-55-4

5-Bromosalicylic acid

In Stock

• CAS RN:
• 89-55-4

• Formula:
• C7H5BrO3

• InChI:
• InChI=1S/C7H5BrO3/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,9H,(H,10,11)

• InChIKey:
• IEJOONSLOGAXNO-UHFFFAOYSA-N

• 5-Bromosalicylic acid is a salicylic acid derivative. Its bonding to viscose fabric can impart antibacterial properties to the fabric. It has been identified as one of the brominated disinfection byproduct (Br-DBP) formed during the chlorination of saline sewage effluents.
  
  

2,3,6-Trifluoropyridin-4-amine

In Stock

• CAS RN:
• 63489-55-4

• Formula:
• C5H3F3N2

• InChI:
• InChI=1S/C5H3F3N2/c6-3-1-2(9)4(7)5(8)10-3/h1H,(H2,9,10)

• InChIKey:
• GPRFOLPUTPVEMU-UHFFFAOYSA-N

• 2,3,6-Trifluoropyridin-4-amine is a useful research compound. Its molecular formula is C5H3F3N2 and its molecular weight is 148.09 g/mol. The purity is usually 95%.

4-(2,4-Dichlorophenyl)-1,3-thiazol-2(3H)-one

In Stock

• CAS RN:
• 42489-55-4

• Formula:
• C9H5Cl2NOS

• InChI:
• InChI=1S/C9H5Cl2NOS/c10-5-1-2-6(7(11)3-5)8-4-14-9(13)12-8/h1-4H,(H,12,13)

• InChIKey:
• LMLFXLRWYHXUBI-UHFFFAOYSA-N

• 4-(2,4-Dichlorophenyl)-1,3-thiazol-2(3H)-one is a useful research compound. Its molecular formula is C9H5Cl2NOS and its molecular weight is 246.11. The purity is usually 95%.

Acetamide, N-(4-((2-morpholinoethyl)amino)-5-oxo-1,3,6-cycloheptatrien-1-YL)-

• CAS RN:
• 18189-55-4

• Formula:
• C15H21N3O3

• InChI:
• InChI=1S/C15H21N3O3/c1-12(19)17-13-2-4-14(15(20)5-3-13)16-6-7-18-8-10-21-11-9-18/h2-5H,6-11H2,1H3,(H,16,20)(H,17,19)

• InChIKey:
• GHBHPRNDCVLMOU-UHFFFAOYSA-N

• Acetamide, N-(4-((2-morpholinoethyl)amino)-5-oxo-1,3,6-cycloheptatrien-1-YL)-, also known as Acetamide, N-(4-((2-morpholinoethyl)amino)-5-oxo-1,3,6-cycloheptatrien-1-YL)-, is a useful research compound. Its molecular formula is C15H21N3O3 and its molecular weight is 291.35 g/mol. The purity is usually 95%.

2-[3-(Hydroxymethyl)phenyl]isoindole-1,3-dione

In Stock

• CAS RN:
• 92789-55-4

• Formula:
• C15H11NO3

• InChI:
• InChI=1S/C15H11NO3/c17-9-10-4-3-5-11(8-10)16-14(18)12-6-1-2-7-13(12)15(16)19/h1-8,17H,9H2

• InChIKey:
• WMVFXFHZAQLFHT-UHFFFAOYSA-N

• 2-[3-(Hydroxymethyl)phenyl]isoindole-1,3-dione is a useful research compound. Its molecular formula is C15H11NO3 and its molecular weight is 253.257. The purity is usually 95%.

2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl

In Stock

• CAS RN:
• 76189-55-4

• Formula:
• C44H32P2

• InChI:
• InChI=1S/C44H32P2/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38/h1-32H

• InChIKey:
• MUALRAIOVNYAIW-UHFFFAOYSA-N

• (R)-(+)-2,2′ -Bis(diphenylphosphino)-1,1′ -binaphthalene is an axially dissymmetric bis(triaryl)phosphine ligand for asymmetric reactions.
  
  

N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-(dimethylsulfamoyl)benzamide

In Stock

• CAS RN:
• 306289-55-4

• Formula:
• C17H17N3O3S2

• InChI:
• InChI=1S/C17H17N3O3S2/c1-20(2)25(22,23)12-8-6-11(7-9-12)16(21)19-17-14(10-18)13-4-3-5-15(13)24-17/h6-9H,3-5H2,1-2H3,(H,19,21)

• InChIKey:
• GVXMBONKQZOSPF-UHFFFAOYSA-N

• N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-(dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C17H17N3O3S2 and its molecular weight is 375.46. The purity is usually 95%.

1-(4-(5-Bromothiophen-2-yl)thiazol-2-yl)-3-(4-methoxyphenyl)urea

In Stock

• CAS RN:
• 330189-55-4

• Formula:
• C15H12BrN3O2S2

• InChI:
• InChI=1S/C15H12BrN3O2S2/c1-21-10-4-2-9(3-5-10)17-14(20)19-15-18-11(8-22-15)12-6-7-13(16)23-12/h2-8H,1H3,(H2,17,18,19,20)

• InChIKey:
• FHWLDWZSAJLVCZ-UHFFFAOYSA-N

• 1-(4-(5-Bromothiophen-2-yl)thiazol-2-yl)-3-(4-methoxyphenyl)urea is a useful research compound. Its molecular formula is C15H12BrN3O2S2 and its molecular weight is 410.3. The purity is usually 95%.

3-Cyclobutyl-2,3,4,5-tetrahydro-1H-benzo[D]azepin-7-OL

In Stock

• CAS RN:
• 720689-55-4

• Formula:
• C14H19NO

• InChI:
• InChI=1S/C14H19NO/c16-14-5-4-11-6-8-15(13-2-1-3-13)9-7-12(11)10-14/h4-5,10,13,16H,1-3,6-9H2

• InChIKey:
• KODOGLMDJREIOW-UHFFFAOYSA-N

• 3-Cyclobutyl-2,3,4,5-tetrahydro-1H-benzo[D]azepin-7-OL is a useful research compound. Its molecular formula is C14H19NO and its molecular weight is 217.312. The purity is usually 95%.

2-(3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamido)benzamide

In Stock

• CAS RN:
• 851989-55-4

• Formula:
• C17H15N3O4

• InChI:
• InChI=1S/C17H15N3O4/c18-16(22)11-5-1-2-6-12(11)19-15(21)9-10-20-13-7-3-4-8-14(13)24-17(20)23/h1-8H,9-10H2,(H2,18,22)(H,19,21)

• InChIKey:
• GLHXEHBLJXFQOW-UHFFFAOYSA-N

• 2-(3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamido)benzamide is a useful research compound. Its molecular formula is C17H15N3O4 and its molecular weight is 325.324. The purity is usually 95%.

1-[3-({7-Chloro-3-[(4-ethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-yl}amino)propyl]pyrrolidin-2-one

In Stock

• CAS RN:
• 893789-55-4

• Formula:
• C24H25ClN6O3S

• InChI:
• InChI=1S/C24H25ClN6O3S/c1-2-16-6-9-18(10-7-16)35(33,34)24-23-27-22(26-12-4-14-30-13-3-5-21(30)32)19-15-17(25)8-11-20(19)31(23)29-28-24/h6-11,15H,2-5,12-14H2,1H3,(H,26,27)

• InChIKey:
• SBUXBCAZUNKNCS-UHFFFAOYSA-N

• 1-[3-({7-Chloro-3-[(4-ethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-yl}amino)propyl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C24H25ClN6O3S and its molecular weight is 513.01. The purity is usually 95%.

Ethyl 8-[3-(4-methylpiperazinomethyl)phenyl]-8-oxooctanoate

In Stock

• CAS RN:
• 898789-55-4

• Formula:
• C22H34N2O3

• InChI:
• InChI=1S/C22H34N2O3/c1-3-27-22(26)12-7-5-4-6-11-21(25)20-10-8-9-19(17-20)18-24-15-13-23(2)14-16-24/h8-10,17H,3-7,11-16,18H2,1-2H3

• InChIKey:
• NIDWATZAIRDBNH-UHFFFAOYSA-N

• Ethyl 8-[3-(4-methylpiperazinomethyl)phenyl]-8-oxooctanoate is a useful research compound. Its molecular formula is C22H34N2O3 and its molecular weight is 374.5 g/mol. The purity is usually 95%.

3-(2-Methoxyethoxy)benzohydrazide

In Stock

• CAS RN:
• 1006589-55-4

• Formula:
• C10H14N2O3

• InChI:
• InChI=1S/C10H14N2O3/c1-14-5-6-15-9-4-2-3-8(7-9)10(13)12-11/h2-4,7H,5-6,11H2,1H3,(H,12,13)

• InChIKey:
• GNFTZDOKVXKIBK-UHFFFAOYSA-N

• 3-(2-Methoxyethoxy)benzohydrazide is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.23 g/mol. The purity is usually 95%.

3-(2,5-Dimethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

In Stock

• CAS RN:
• 1247189-55-4

• Formula:
• C12H13NO3

• InChI:
• InChI=1S/C12H13NO3/c1-7-3-4-8(2)9(5-7)10-6-11(12(14)15)16-13-10/h3-5,11H,6H2,1-2H3,(H,14,15)

• InChIKey:
• XCEGVXYQUJAHLU-UHFFFAOYSA-N

• 3-(2,5-Dimethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24. The purity is usually 95%.

N-(3-(dimethylamino)propyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide hydrochloride

In Stock

• CAS RN:
• 1323589-55-4

• Formula:
• C21H30ClN5OS

• InChI:
• InChI=1S/C21H29N5OS.ClH/c1-7-26-16(4)13-18(23-26)20(27)25(10-8-9-24(5)6)21-22-17-12-14(2)11-15(3)19(17)28-21;/h11-13H,7-10H2,1-6H3;1H

• InChIKey:
• YIYTWOKINCITFK-UHFFFAOYSA-N

• N-(3-(dimethylamino)propyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H30ClN5OS and its molecular weight is 436.02. The purity is usually 95%.

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(benzo[d][1,3]dioxol-5-ylmethyl)piperidine-3-carboxamide

In Stock

• CAS RN:
• 1797889-55-4

• Formula:
• C20H21N7O3

• InChI:
• InChI=1S/C20H21N7O3/c28-20(22-9-14-3-4-16-17(8-14)30-13-29-16)15-2-1-7-26(10-15)18-5-6-19(25-24-18)27-12-21-11-23-27/h3-6,8,11-12,15H,1-2,7,9-10,13H2,(H,22,28)

• InChIKey:
• VXRBRXQURDATOO-UHFFFAOYSA-N

• 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(benzo[d][1,3]dioxol-5-ylmethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H21N7O3 and its molecular weight is 407.434. The purity is usually 95%.

Methyl 2-prop-2-enylmorpholine-2-carboxylate

Usually In Stock

• CAS RN:
• 1823389-55-4

• Formula:
• C9H15NO3

• InChI:
• InChI=1S/C9H15NO3/c1-3-4-9(8(11)12-2)7-10-5-6-13-9/h3,10H,1,4-7H2,2H3

• InChIKey:
• OSBJNYLADSUENJ-UHFFFAOYSA-N

• Methyl 2-prop-2-enylmorpholine-2-carboxylate is a useful research compound. Its molecular formula is C9H15NO3 and its molecular weight is 185.223. The purity is usually 95%.

3-Tert-butyl-1-{1-[1-(prop-2-enoyl)piperidin-3-yl]ethyl}urea

Usually In Stock

• CAS RN:
• 2094389-55-4

• Formula:
• C15H27N3O2

• InChI:
• InChI=1S/C15H27N3O2/c1-6-13(19)18-9-7-8-12(10-18)11(2)16-14(20)17-15(3,4)5/h6,11-12H,1,7-10H2,2-5H3,(H2,16,17,20)

• InChIKey:
• FYBWUBVCFFUDKM-UHFFFAOYSA-N

• 3-Tert-butyl-1-{1-[1-(prop-2-enoyl)piperidin-3-yl]ethyl}urea is a useful research compound. Its molecular formula is C15H27N3O2 and its molecular weight is 281.4. The purity is usually 95%.

(2S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol

In Stock

• CAS RN:
• 2230789-55-4

• Formula:
• C11H14O3

• InChI:
• InChI=1S/C11H14O3/c1-8(7-12)9-2-3-10-11(6-9)14-5-4-13-10/h2-3,6,8,12H,4-5,7H2,1H3/t8-/m1/s1

• InChIKey:
• XOJMKLPAOQRYPJ-MRVPVSSYSA-N

• (2S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23. The purity is usually 95%.

4-(Difluoromethyl)-5,6-dimethylpyridazine-3-carboxylic acid

Usually In Stock

• CAS RN:
• 2248289-55-4

• Formula:
• C8H8F2N2O2

• InChI:
• InChI=1S/C8H8F2N2O2/c1-3-4(2)11-12-6(8(13)14)5(3)7(9)10/h7H,1-2H3,(H,13,14)

• InChIKey:
• FOVBDZXBFSMQPG-UHFFFAOYSA-N

• 4-(Difluoromethyl)-5,6-dimethylpyridazine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H8F2N2O2 and its molecular weight is 202.161. The purity is usually 95%.